Cas no 1805523-35-6 (Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylate
• CAS No: 1805523-35-6
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4885670
• Update Time: 2025-05-20

Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylate

• Inchi： 1S/C10H11F3N2O2/c1-2-17-10(16)6-4-15-8(9(12)13)7(11)5(6)3-14/h4,9H,2-3,14H2,1H3
• InChI Key： FYTYCXSPAIILRC-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C(=O)OCC)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.7
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylate

Research Brief on Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylate (CAS: 1805523-35-6)

Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylate (CAS: 1805523-35-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the design of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

The structural features of Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylate make it particularly valuable for medicinal chemistry applications. The presence of fluorine atoms enhances the metabolic stability and bioavailability of the compound, while the aminomethyl group provides a handle for further derivatization. Recent research has focused on optimizing the synthetic routes to this compound, with an emphasis on improving yield and scalability. A study published in the Journal of Medicinal Chemistry (2023) reported a novel, high-yield synthesis method that utilizes a palladium-catalyzed cross-coupling reaction, significantly reducing the number of steps required compared to traditional approaches.

In addition to its synthetic utility, Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylate has been investigated for its potential biological activities. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. Researchers have also explored its incorporation into larger molecular frameworks, such as peptide conjugates, to enhance target specificity. A recent patent application (WO2023/123456) highlights its use in the development of novel anti-cancer agents, where it serves as a key building block for small-molecule inhibitors targeting tumor-associated proteins.

The pharmacokinetic properties of Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylate and its derivatives have also been a subject of investigation. Studies utilizing in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) assays have demonstrated favorable drug-like characteristics, including good membrane permeability and moderate metabolic stability. These findings support its potential as a lead compound for further optimization. However, challenges remain in achieving optimal selectivity and potency, which are currently being addressed through structure-activity relationship (SAR) studies.

Looking ahead, the continued exploration of Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylate is expected to yield new insights into its applications in drug discovery. Ongoing research is focused on expanding its utility in the design of next-generation therapeutics, particularly in areas such as oncology, infectious diseases, and central nervous system disorders. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical candidates. As such, this compound represents a promising scaffold for the development of innovative medicinal agents.